Cas no 2229144-74-3 (tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate
• CAS No: 2229144-74-3
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 6441082
• PubChem ID: 165622713
• Update Time: 2025-10-28

tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate
• EN300-1892793
• tert-butyl N-methyl-N-[1-oxo-3-(2,4,6-trimethylphenyl)propan-2-yl]carbamate
• 2229144-74-3

• Inchi： 1S/C18H27NO3/c1-12-8-13(2)16(14(3)9-12)10-15(11-20)19(7)17(21)22-18(4,5)6/h8-9,11,15H,10H2,1-7H3
• InChI Key： WCBUZFJFAZYFSY-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)CC1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate

tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229144-74-3, commonly referred to as tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a carbamate functional group and a substituted phenyl ring. Its long-tail keywords such as "tert-butyl carbamate derivatives" and "substituted phenyl-containing compounds" highlight its potential applications in various chemical industries.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under different conditions. Researchers have explored its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and biodegradable plastics. The tert-butyl group in the molecule plays a crucial role in determining its physical properties, including solubility and thermal stability. Additionally, the presence of the 1-oxo group introduces hydrophilic characteristics, making it suitable for applications in drug delivery systems.

In terms of applications, tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate has shown promise in the development of eco-friendly materials. Its ability to undergo controlled degradation under specific environmental conditions makes it an attractive candidate for sustainable packaging solutions. Furthermore, its compatibility with various polymer matrices has been extensively studied, leading to potential innovations in composite materials.

From a structural perspective, the molecule's substituted phenyl ring contributes significantly to its electronic properties. The 2,4,6-trimethyl substitution pattern enhances the molecule's stability by reducing steric hindrance and improving resonance effects. This structural feature also influences its interaction with other molecules, making it suitable for use in catalytic processes and as a stabilizer in industrial formulations.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound under various reaction conditions. These studies have provided valuable insights into its reactivity and selectivity in different chemical transformations. For instance, molecular dynamics simulations have revealed that the tert-butyl group acts as a steric bulk that can direct specific reaction pathways, enhancing the efficiency of certain synthetic routes.

In conclusion, tert-butyl N-methyl-N-1-oxo-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate (CAS No. 2229144-74-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development in areas such as sustainable materials science and advanced chemical synthesis.